2,4-Diiodoaniline

Specification

• CAS No.: 533-70-0
• Molecular Formula: C6H5I2N
• Molecular Weight: 344.92 g/mol
• IUPAC Name: 2,4-diiodoaniline
• Standard InChI: InChI=1S/C6H5I2N/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2
• Standard InChI Key: YJWGKXIQTRYZSH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1I)I)N
• Canonical SMILES: C1=CC(=C(C=C1I)I)N

Introduction

Chemical Identity and Basic Properties

2,4-Diiodoaniline (CAS No. 533-70-0) is an aromatic amine with the molecular formula C₆H₅I₂N. It belongs to the class of halogenated anilines and is formally known as 2,4-diiodobenzenamine according to IUPAC nomenclature. The compound has a molecular weight of 344.92 g/mol, with iodine constituting approximately 73.58% of its mass composition.

The elemental composition of 2,4-diiodoaniline is as follows:

Element	Percentage (%)
Carbon	20.89
Hydrogen	1.46
Iodine	73.58
Nitrogen	4.06

The compound exhibits several synonyms, including 2,4-diiodo-benzenamine, benzenamine 2,4-diiodo, 2,4-dijodanilin, and 2,4-diiodo-phenylamine.

Physical Properties

2,4-Diiodoaniline appears as brown crystals or white brownish solid when purified. It displays characteristic physical properties that distinguish it from other iodinated anilines.

Fundamental Physical Constants

The compound's key physical properties are summarized in the following table:

Property	Value
Melting Point	94-96°C
Boiling Point	346°C at 760 mmHg
Density	2.538-2.75 g/cm³
Flash Point	163°C
Exact Mass	344.85100
LogP	3.05920
Index of Refraction	1.767

Solubility Profile

2,4-Diiodoaniline exhibits a distinctive solubility pattern typical of aromatic amines with heavy halogen substituents. It is slightly soluble in cold water, with moderate solubility in hot water and alcohol. The compound demonstrates excellent solubility in organic solvents including chloroform, ether, acetone, and carbon disulfide. It is also freely soluble in boiling alcohol. This solubility profile is important for purification procedures and reaction planning.

Structural Characteristics

The molecular structure of 2,4-Diiodoaniline features a benzene ring with an amino group (-NH₂) at position 1 and iodine atoms at positions 2 and 4. This arrangement creates an asymmetric distribution of electron density across the molecule.

Crystal Structure

X-ray crystallographic studies reveal interesting structural features in the solid state. The crystal structure demonstrates weak intermolecular amine-amine N—H⋯N hydrogen-bonding interactions, which generate a helical chain extending along the a-axis. Additionally, an intramolecular N—H⋯I hydrogen bond is observed within the molecular framework. These hydrogen bonding patterns contribute significantly to the crystal packing arrangement and physical properties of the bulk material.

The crystal structure analysis was conducted at 200 K with mean σ(C–C) = 0.005 Å, R factor = 0.018, and wR factor = 0.038, with a data-to-parameter ratio of 20.8. These parameters indicate a high-quality crystal structure determination with good reliability factors.

Spectroscopic Characterization

Spectroscopic data provides valuable insights into the electronic and structural features of 2,4-diiodoaniline. The spectral information allows for unambiguous identification and structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton and carbon NMR spectra of 2,4-diiodoaniline have been well-characterized:

¹H NMR (400 MHz, CDCl₃):

• δ = 7.88 (d, 1H, J = 1.8 Hz, Ar-H)

• δ = 7.38 (dd, 1H, J = 8.2, 1.8 Hz, Ar-H)

• δ = 6.52 (d, 1H, J = 8.2 Hz, Ar-H)

• δ = 4.12 (broad singlet, 2H, NH₂) ppm

¹³C NMR (50 MHz, CDCl₃):

• δ = 78.9, 84.8, 116.2, 137.8, 145.8 ppm

The proton NMR spectrum clearly shows the three aromatic protons with characteristic coupling patterns that reflect their positions relative to the iodine substituents. The broad singlet at 4.12 ppm corresponds to the amino group protons, which typically exhibit broadening due to quadrupolar relaxation and exchange phenomena.

In the carbon-13 NMR spectrum, the signals at 78.9 and 84.8 ppm correspond to the carbon atoms bearing the iodine substituents, which experience significant upfield shifts due to the heavy atom effect.

Synthesis and Preparation Methods

Multiple synthetic routes to 2,4-diiodoaniline have been reported in the literature. The compound can be prepared through direct iodination of aniline or from 4-iodoaniline through further iodination.

Direct Iodination of Aniline

One reported method involves the use of 1-butyl-3-methylpyridinium dichloroiodate (BMPDCI) as an iodinating reagent. Following this protocol, 2,4-diiodoaniline can be obtained in approximately 85% yield as a white to brownish solid. The product is typically isolated through silica gel chromatography using petroleum ether and ethyl acetate as the eluent system.

Conversion from 4-Iodoaniline

An interesting synthetic approach involves the conversion of 4-iodoaniline to 2,4-diiodoaniline. This transformation has been observed during the attempted synthesis of a proton-transfer salt of 4,5-dichlorophthalic acid with 4-iodoaniline. The conversion occurs upon heating the reactants under reflux for 10 minutes in a 50% ethanol-water mixture, followed by concentration and crystallization. This conversion of 4-iodoaniline to 2,4-diiodoaniline in the solid state has been previously documented by Dains et al. (1935).

Regioselective Iodination

Studies on regioselective iodination of anilines have shown that different silver-based iodination reagents can lead to varying distributions of iodinated products. When aniline is treated with reagents such as AgSbF₆/I₂ or AgPF₆/I₂, significant amounts of diiodo- and triiodo-anilines can be formed alongside 4-iodoaniline. The regioselectivity of iodination can be influenced by various factors, including the nature of the silver salt, solvent, and reaction conditions.